N-(6-chloro-4-methylpyridin-3-yl)-1-(2-chlorophenyl)triazole-4-carboxamide

• IUPAC Name: N-(6-chloro-4-methylpyridin-3-yl)-1-(2-chlorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C15H11Cl2N5O/c1-9-6-14(17)18-7-11(9)19-15(23)12-8-22(21-20-12)13-5-3-2-4-10(13)16/h2-8H,1H3,(H,19,23)
• InChI Key: VCLZESKBHFYRLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1NC(=O)C2=CN(N=N2)C3=CC=CC=C3Cl)Cl
• Molecular Formula: C15H11Cl2N5O
• Molecular Weight: 348.2 g/mol

Description

N-(6-chloro-4-methylpyridin-3-yl)-1-(2-chlorophenyl)triazole-4-carboxamide is a synthetic organic compound that belongs to the class of triazole derivatives This compound is characterized by the presence of a triazole ring, a pyridine ring, and a chlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-chloro-4-methylpyridin-3-yl)-1-(2-chlorophenyl)triazole-4-carboxamide typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and acyl chlorides.

Substitution Reactions:

Coupling Reactions: The final step involves coupling the triazole ring with the pyridine and chlorophenyl groups under specific reaction conditions, such as the presence of a base and a suitable solvent.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Batch Processing: Utilizing large reactors where the reactions are carried out in batches.

Continuous Flow Synthesis: Employing continuous flow reactors to enhance reaction efficiency and scalability.

Purification: Techniques such as crystallization, distillation, and chromatography are used to purify the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the pyridine ring.

Reduction: Reduction reactions can target the triazole ring or the chlorophenyl group.

Substitution: Nucleophilic and electrophilic substitution reactions can occur, especially on the pyridine and chlorophenyl rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Dimethyl sulfoxide (DMSO), acetonitrile, and dichloromethane.

Catalysts: Palladium on carbon, copper(I) iodide.

Major Products

The major products formed from these reactions include various substituted derivatives of the original compound, which can exhibit different chemical and physical properties.

Scientific Research Applications

Chemistry

Catalysis: The compound can act as a ligand in coordination chemistry, facilitating various catalytic processes.

Material Science: It is used in the synthesis of advanced materials with specific electronic and optical properties.

Biology

Enzyme Inhibition: The compound has been studied for its potential to inhibit certain enzymes, making it a candidate for drug development.

Biological Probes: It can be used as a probe to study biological pathways and interactions.

Medicine

Pharmaceuticals: Due to its unique structure, the compound is investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry

Agriculture: It may be used in the development of agrochemicals, such as herbicides and fungicides.

Polymer Science: The compound can be incorporated into polymers to enhance their properties.

Mechanism of Action

The mechanism by which N-(6-chloro-4-methylpyridin-3-yl)-1-(2-chlorophenyl)triazole-4-carboxamide exerts its effects involves:

Molecular Targets: The compound can interact with specific proteins, enzymes, or receptors in biological systems.

Pathways: It may modulate signaling pathways, leading to changes in cellular functions and responses.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-1-(2-chlorophenyl)triazole-4-carboxamide
• N-(6-chloro-3-methylpyridin-2-yl)-1-(2-chlorophenyl)triazole-4-carboxamide

Uniqueness

N-(6-chloro-4-methylpyridin-3-yl)-1-(2-chlorophenyl)triazole-4-carboxamide is unique due to the specific positioning of the chloro and methyl groups on the pyridine ring, which can influence its chemical reactivity and biological activity. This structural uniqueness can lead to different pharmacokinetic and pharmacodynamic properties compared to similar compounds.